Cas no 35610-74-3 (rhodanine, 5-cyclohexylidene-3-phenyl)

35610-74-3 structure
Product name:rhodanine, 5-cyclohexylidene-3-phenyl
rhodanine, 5-cyclohexylidene-3-phenyl Chemical and Physical Properties
Names and Identifiers
-
- rhodanine, 5-cyclohexylidene-3-phenyl
- 5-cyclohexylidene-3-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one
- 5-Cyclohexyliden-3-phenyl-2-thioxo-thiazolidin-4-on
- 5-cyclohexylidene-3-phenyl-2-thioxo-thiazolidin-4-one
- AC1L7T4W
- NSC243569
- NSC-243569
- 35610-74-3
- DTXSID00311461
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- Inchi: InChI=1S/C15H15NOS2/c17-14-13(11-7-3-1-4-8-11)19-15(18)16(14)12-9-5-2-6-10-12/h2,5-6,9-10H,1,3-4,7-8H2
- InChI Key: OLTSSWCGWALRTA-UHFFFAOYSA-N
- SMILES: C1CCC(=C2C(=O)N(C(=S)S2)C3=CC=CC=C3)CC1
Computed Properties
- Exact Mass: 289.05965
- Monoisotopic Mass: 289.05950645g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.7Ų
- XLogP3: 4.5
Experimental Properties
- PSA: 20.31
- LogP: 4.33450
rhodanine, 5-cyclohexylidene-3-phenyl Related Literature
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
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B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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4. Book reviews
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
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